N-[(3-aminophenyl)methyl]-2,2,2-trifluoro-N-methylacetamide

• IUPAC Name: N-[(3-aminophenyl)methyl]-2,2,2-trifluoro-N-methylacetamide
• InChI: InChI=1S/C10H11F3N2O/c1-15(9(16)10(11,12)13)6-7-3-2-4-8(14)5-7/h2-5H,6,14H2,1H3
• InChI Key: MGNHZKCQNNTUNI-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=CC=C1)N)C(=O)C(F)(F)F
• Molecular Formula: C10H11F3N2O
• Molecular Weight: 232.20 g/mol

Description

“N-[(3-Aminophenyl)methyl]-2,2,2-trifluoro-N-methylacetamide” is a chemical compound with the molecular formula C10H11F3N2O and a molecular weight of 232.21. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 10 carbon atoms, 11 hydrogen atoms, 3 fluorine atoms, 2 nitrogen atoms, and 1 oxygen atom. More detailed structural information, including NMR, HPLC, LC-MS, and UPLC data, can be found in the product documentation.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a predicted boiling point of 368.4±42.0 °C and a predicted density of 1.302±0.06 g/cm3. The compound has a predicted pKa of 4.25±0.10.

Scientific Research Applications

Chemical Modification and Biopolymer Research

Xylan Derivatives and Their Application Potential : Research into the chemical modification of xylan, a polysaccharide, highlights the development of biopolymer ethers and esters with specific properties. This research opens up potential applications in creating new materials with varied functional groups, degrees of substitution, and substitution patterns, offering insights into the creation of novel biopolymers and their application in drug delivery systems and other areas (Petzold-Welcke et al., 2014).

Neuropharmacology and Therapeutic Uses

Ketamine Pharmacology : Studies on ketamine, an N-methyl-D-aspartate (NMDA) receptor antagonist, reveal its multifaceted pharmacological profile, including analgesic, anti-inflammatory, and antidepressant actions. This research underscores the complexity of ketamine's interactions with various neural receptors and its potential therapeutic applications beyond its primary use as an anesthetic. The exploration of ketamine and its metabolites provides a framework for understanding the pharmacological mechanisms of similar compounds (Zanos et al., 2018).

Non-anesthetic Effects of Ketamine : A review article discusses ketamine's non-anesthetic effects, including its role in chronic pain management, cognitive function, depression, acute brain injury, and immune system disorders. This body of research highlights ketamine's versatility and its potential implications for the therapeutic use of chemically related compounds (Eldufani et al., 2018).